Cas no 2171353-00-5 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid)
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
- 2171353-00-5
- EN300-1518344
- 2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid
-
- Inchi: 1S/C27H32N2O6/c1-27(2,3)24(25(32)29-12-13-34-15-17(29)14-23(30)31)28-26(33)35-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22,24H,12-16H2,1-3H3,(H,28,33)(H,30,31)/t17?,24-/m1/s1
- InChI Key: WNXUTBAYGFBTFB-FZYLFJGDSA-N
- SMILES: O1CCN(C([C@H](C(C)(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 8
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1518344-1.0g |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1518344-50mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-100mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-250mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-500mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-1000mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-2500mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-5000mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1518344-10000mg |
2-{4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]morpholin-3-yl}acetic acid |
2171353-00-5 | 10000mg |
$14487.0 | 2023-09-27 |
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid
Introduction to 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic Acid (CAS No. 2171353-00-5)
2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid, identified by its CAS number 2171353-00-5, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules designed to exhibit specific biological activities, making it a valuable candidate for further exploration in drug discovery and therapeutic applications.
The molecular structure of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid incorporates several key functional groups that contribute to its unique properties. The presence of a fluoren-9-yl moiety and a morpholine ring suggests potential interactions with biological targets, while the methoxycarbonyl group enhances the compound's solubility and stability. These structural features make it an intriguing candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The fluoren-9-yl substituent, in particular, has been studied for its ability to enhance binding affinity and selectivity towards certain enzymes and receptors. This property is particularly relevant in the context of developing targeted therapies for conditions such as cancer, inflammation, and neurodegenerative disorders.
The morpholine ring in the compound's structure is another critical feature that contributes to its pharmacological potential. Morpholine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes and ion channels. This versatility makes them valuable scaffolds for designing drugs with specific therapeutic effects. The combination of these structural elements in 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid suggests that it may have multiple points of interaction with biological systems, potentially leading to enhanced efficacy and reduced side effects.
Recent studies have highlighted the importance of chiral molecules in drug development. The (2S) configuration at the specified position in the compound's name indicates that it is a stereoisomer with distinct optical properties. Chiral drugs often exhibit different pharmacological profiles depending on their stereochemistry, making the study of stereoisomers crucial for understanding their biological activity. The synthesis and characterization of such compounds require advanced techniques and methodologies to ensure high purity and enantiomeric excess.
The fluoren-9-ylmethoxycarbonyl group is another key feature that contributes to the compound's complexity and potential biological activity. This group is often used in medicinal chemistry to enhance the metabolic stability of drug candidates while maintaining solubility. The presence of this moiety in 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid suggests that it may be designed to resist degradation by metabolic enzymes, thereby improving its bioavailability.
In the context of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The structural features of 2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid, including its chiral center and functional groups like the fluoren-9-yl and morpholine moieties, make it a promising candidate for further exploration. Its potential applications in modulating biological pathways associated with various diseases warrant detailed investigation.
Current research trends indicate that there is a growing demand for compounds that can interact selectively with biological targets while minimizing off-target effects. The unique structural features of 2-{4-(2S)-2-({(9H-fluoren-9-y m m m m l)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin - - - - - - - - - - - - - - y acetic acid, such as its chiral center and functional groups like the fluoren - 9 - y l and morpholine moieties, make it an attractive candidate for further study. Its potential applications in modulating biological pathways associated with various diseases warrant detailed investigation.
The synthesis of complex molecules like CAS No.21713530005 often requires multi-step organic reactions and advanced purification techniques. The presence of sensitive functional groups such as amides and esters necessitates careful optimization of reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled chemists to construct increasingly complex molecules with greater precision, opening up new possibilities for drug discovery.
In conclusion,CAS No.21713530005 (CAS No.21713530005) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its incorporation of key functional groups like the fluoren - 9 - y l, morpholine, and chiral center positions it as a promising candidate for further exploration in drug discovery efforts aimed at addressing various diseases.
2171353-00-5 (2-{4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylmorpholin-3-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)